Cas no 2229392-66-7 (1-1-(3-hydroxy-4-nitrophenyl)cyclopropylethan-1-one)

• Product Name: 1-1-(3-hydroxy-4-nitrophenyl)cyclopropylethan-1-one
• CAS No: 2229392-66-7
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 5856731
• PubChem ID: 165757395
• Update Time: 2025-05-24

1-1-(3-hydroxy-4-nitrophenyl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(3-hydroxy-4-nitrophenyl)cyclopropylethan-1-one
• 1-[1-(3-hydroxy-4-nitrophenyl)cyclopropyl]ethan-1-one
• EN300-1815268
• 2229392-66-7

• Inchi： 1S/C11H11NO4/c1-7(13)11(4-5-11)8-2-3-9(12(15)16)10(14)6-8/h2-3,6,14H,4-5H2,1H3
• InChI Key： SWIIPZALWURVNU-UHFFFAOYSA-N
• SMILES： O=C(C)C1(C2C=CC(=C(C=2)O)[N+](=O)[O-])CC1

Computed Properties

• Exact Mass: 221.06880783g/mol
• Monoisotopic Mass: 221.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83.1Ų

Additional information on 1-1-(3-hydroxy-4-nitrophenyl)cyclopropylethan-1-one

1-1-(3-Hydroxy-4-Nitrophenyl)Cyclopropylethan-1-One: A Comprehensive Overview

1-1-(3-Hydroxy-4-Nitrophenyl)Cyclopropylethan-1-One (CAS No. 2229392-66-7) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug development and as a research tool in various scientific disciplines. The molecule consists of a cyclopropane ring fused with a ketone group and a substituted phenyl ring containing hydroxyl and nitro functionalities. These structural features contribute to its intriguing chemical properties and biological activity.

The cyclopropane ring in the molecule is a key structural element, known for its high ring strain and reactivity. This makes the compound an interesting subject for studying chemical reactivity and potential transformations under different reaction conditions. The ketone group adds to the molecule's versatility, enabling it to participate in various condensation reactions, such as the aldol reaction or Claisen condensation, which are fundamental in organic synthesis.

The phenyl ring substitution pattern further enhances the compound's complexity. The presence of both hydroxyl (-OH) and nitro (-NO₂) groups introduces electronic effects that can influence the molecule's reactivity and solubility. The hydroxyl group can act as a hydrogen bond donor, while the nitro group is a strong electron-withdrawing group, which can modulate the electronic environment of the molecule. These features make 1-1-(3-Hydroxy-4-Nitrophenyl)Cyclopropylethan-1-One a valuable substrate for exploring regioselective reactions and studying the impact of substituents on molecular behavior.

Recent studies have highlighted the potential of this compound in medicinal chemistry. Researchers have investigated its ability to inhibit certain enzymes or interact with biological targets, making it a candidate for drug discovery programs. For instance, studies have shown that the compound exhibits moderate inhibitory activity against specific kinases, which are key players in cellular signaling pathways. This suggests that further optimization of the molecule could lead to more potent bioactive agents.

In addition to its pharmacological applications, 1-1-(3-Hydroxy-4-Nitrophenyl)Cyclopropylethan-1-One has been utilized as a building block in total synthesis efforts. Its rigid structure and functional groups make it an ideal component for constructing complex natural products or bioactive molecules. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives of this compound, opening new avenues for stereochemical studies and chiral catalysis.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of intermediates containing the cyclopropane ring or phenolic functionalities. Modern synthetic methodologies, such as transition metal-catalyzed cross-couplings or organocatalytic reactions, have been employed to streamline its production. These methods not only enhance yield but also improve the overall efficiency of the synthesis process.

From an analytical standpoint, 1-1-(3-Hydroxy-4-Nitrophenyl)Cyclopropylethan-1-One has been thoroughly characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These analyses provide critical insights into its molecular structure and purity, ensuring that it meets high standards for use in both academic research and industrial applications.

Looking ahead, ongoing research is focused on understanding the compound's stability under various conditions and its interactions with biological systems at molecular levels. Computational chemistry tools are being leveraged to predict its binding affinities to protein targets or its potential toxicity profiles. Such studies are pivotal for assessing its suitability as a lead compound in drug development pipelines.

In summary, 1-1-(3-Hydroxy-4-Nitrophenyl)Cyclopropylethan-1-One (CAS No. 2229392-66-7) is a versatile compound with diverse applications across organic chemistry, pharmacology, and materials science. Its unique structure endows it with intriguing chemical properties that continue to inspire innovative research directions. As scientific advancements unfold, this compound is poised to play an increasingly important role in both fundamental studies and practical applications.